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Compound of Interest

Compound Name: Sgc-aak1-1N

Cat. No.: B1193591 Get Quote

Application Notes and Protocols: SGC-AAK1-1
For Researchers, Scientists, and Drug Development Professionals

Introduction
SGC-AAK1-1 is a potent and selective chemical probe for Adaptor-Associated Kinase 1 (AAK1)

and Bone Morphogenetic Protein 2-Inducible Kinase (BMP2K).[1][2] As an ATP-competitive

inhibitor, SGC-AAK1-1 is a valuable tool for investigating the cellular functions of AAK1 and

BMP2K, particularly their roles in clathrin-mediated endocytosis and Wnt signaling pathways.[1]

[2] AAK1 has been identified as a negative regulator of Wnt signaling by promoting the

internalization of the LRP6 co-receptor.[1] Inhibition of AAK1 by SGC-AAK1-1 leads to

decreased phosphorylation of the µ2 subunit of the AP2 adaptor complex (AP2M1) at threonine

156, which in turn stabilizes β-catenin and activates Wnt-dependent transcription.[1][3]

This document provides detailed information on the stability, storage, and handling of SGC-

AAK1-1, along with protocols for key in vitro and cellular assays to probe its biological activity. A

structurally related compound, SGC-AAK1-1N, which is inactive against AAK1, is available as

a negative control for experiments.[1]
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Property Value

Chemical Name

N-(6-(3-((N,N-

diethylsulfamoyl)amino)phenyl)-1H-indazol-3-

yl)cyclopropanecarboxamide

Molecular Formula C21H25N5O3S

Molecular Weight 427.52 g/mol

CAS Number 2247894-32-0

Purity ≥98% (HPLC)

Stability and Storage
Proper storage and handling of SGC-AAK1-1 are crucial to maintain its integrity and activity.

Below are the recommended storage conditions for the compound in both solid form and in

solution.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C 2 years
Store in a dry, dark

place.

4°C 2 years
For shorter-term

storage.

DMSO Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Aqueous Solution 4°C 2 weeks

Prepare fresh for best

results. For in vivo

experiments, it is

recommended to

prepare the working

solution freshly on the

same day.

Solubility: SGC-AAK1-1 is soluble in DMSO up to 100 mM.

Signaling Pathway
SGC-AAK1-1 modulates the Wnt signaling pathway through the inhibition of AAK1. The

following diagram illustrates the proposed mechanism of action.
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Start

Prepare serial dilutions of
SGC-AAK1-1 and control

Add compounds to
384-well plate

Add kinase mix to plate

Prepare AAK1 enzyme
and substrate mix

Add ATP to initiate reaction

Incubate at RT for 1 hour

Detect ADP production
(e.g., ADP-Glo™)

Read luminescence

Calculate IC50 values

End
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Start: Characterize SGC-AAK1-1

In Vitro Kinase Assay
(Determine IC50 against AAK1)

Cellular Target Engagement
(e.g., CETSA or NanoBRET™)

Confirms biochemical potency

Downstream Signaling Assay
(AP2M1 Phosphorylation)

Confirms target binding in cells

Functional Outcome Assay
(Wnt Signaling Reporter Assay)

Links target inhibition to pathway modulation

Conclusion: SGC-AAK1-1 is a cell-active
inhibitor of AAK1 that modulates

Wnt signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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